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Compound of Interest

Compound Name: ST 1535

Cat. No.: B1682632 Get Quote

Technical Support Center: ST 1535
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ST 1535.

The information is presented in a question-and-answer format to directly address common

issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is ST 1535?

ST 1535 is a preferential adenosine A2A receptor antagonist. It is utilized in research to

investigate the roles of adenosine receptors in various physiological and pathological

processes, particularly within the nervous system. Due to its neuroprotective and anti-

inflammatory effects, it is being explored for its therapeutic potential in conditions like

Parkinson's disease.[1]

Q2: What is the mechanism of action of ST 1535?

ST 1535 functions by selectively blocking the adenosine A2A receptor. This receptor is coupled

to a Gs protein, and its activation normally leads to an increase in intracellular cyclic AMP

(cAMP) levels. By antagonizing this receptor, ST 1535 prevents this signaling cascade.

Q3: In what solvent is ST 1535 soluble?
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ST 1535 is soluble in Dimethyl Sulfoxide (DMSO).[1] The exact quantitative solubility in DMSO

and other common laboratory solvents is not widely published.

Troubleshooting Guide: Solubility Issues
Problem: I am having difficulty dissolving ST 1535.

If you are experiencing issues with the solubility of ST 1535, please refer to the following

troubleshooting table for potential solutions.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

The concentration of ST 1535

exceeds its solubility limit in

DMSO.

Prepare a new stock solution

at a lower concentration. It is

recommended to start with a

conservative concentration

and increase if necessary,

ensuring the solution remains

clear.

The DMSO used may have

absorbed moisture, reducing

its solvating power.

Use fresh, anhydrous DMSO

to prepare your stock solution.

Precipitation upon dilution in

aqueous buffer

ST 1535 is poorly soluble in

aqueous solutions, and adding

it to your experimental buffer

can cause it to precipitate out.

Minimize the final

concentration of DMSO in your

working solution (typically

<0.5%). Perform a stepwise

dilution of the DMSO stock into

your aqueous buffer while

vortexing to ensure rapid

mixing. Consider the use of a

surfactant like Tween® 80 or

Pluronic® F-68 in your final

working solution to improve

solubility.

Cloudy or hazy working

solution

Micro-precipitation of ST 1535

that is not immediately visible

as a solid.

After diluting the stock solution

into your working medium,

inspect the solution under a

microscope to check for any

crystal formation. Gentle

warming (e.g., to 37°C) and

sonication can aid in re-

dissolving small precipitates.

Experimental Protocols
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Protocol for Preparing a Stock Solution of ST 1535
The following is a general protocol for preparing a stock solution of ST 1535. The exact

concentration will depend on the specific requirements of your experiment.

Step Procedure Notes

1. Weighing

Accurately weigh the desired

amount of ST 1535 powder

using a calibrated analytical

balance.

Perform this in a chemical

fume hood and wear

appropriate personal protective

equipment (PPE), including

gloves, lab coat, and safety

glasses.

2. Dissolution

Add the appropriate volume of

anhydrous DMSO to the vial

containing the ST 1535 powder

to achieve the desired

concentration.

For example, to prepare a 10

mM stock solution, dissolve

2.72 mg of ST 1535 (Molecular

Weight: 272.32 g/mol ) in 1 mL

of DMSO.

3. Mixing

Vortex the solution until the ST

1535 is completely dissolved.

Gentle warming (up to 37°C)

or brief sonication can be used

to aid dissolution if necessary.

Visually inspect the solution to

ensure there are no visible

particles.

4. Storage

Aliquot the stock solution into

smaller, single-use volumes

and store at -20°C for long-

term storage or 4°C for short-

term storage (days to weeks).

[1]

Avoid repeated freeze-thaw

cycles.

Data Presentation
Physicochemical Properties of ST 1535
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Property Value Reference

Chemical Name
2-butyl-9-methyl-8-(triazol-2-

yl)purin-6-amine
[1]

Molecular Formula C12H16N8 [1]

Molecular Weight 272.32 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]
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Caption: Adenosine A2A receptor signaling pathway.
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Experimental Workflow for ST 1535 Stock Solution
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Caption: Workflow for preparing ST 1535 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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